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Compound of Interest

Compound Name: 2,5-Dibromoisonicotinaldehyde

Cat. No.: B1293480

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safe handling, storage, and disposal of
2,5-Dibromoisonicotinaldehyde (CAS No. 959244-28-1), a key heterocyclic intermediate in
pharmaceutical and chemical synthesis. Due to its hazardous nature, strict adherence to safety
protocols is imperative to mitigate risks in the laboratory and manufacturing environments.

Hazard Identification and Classification

2,5-Dibromoisonicotinaldehyde is classified as a hazardous substance, primarily noted for its
corrosive and irritant properties.[1][2] While a complete, officially harmonized GHS
classification is not readily available, based on data for the compound and structurally similar
chemicals, it should be handled with significant caution.

Primary Hazards:
o Corrosive: Can cause severe skin burns and eye damage.[1]
« Irritant: May cause respiratory irritation.[2]

o Harmful if swallowed: Acute oral toxicity is a concern.

Physicochemical and Toxicological Data
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Quantitative data for 2,5-Dibromoisonicotinaldehyde is summarized below. It is important to

note that some of the physical properties are calculated values and should be treated as

estimations.[2]

Property Value Source

Molecular Formula CeH3Br2NO [2]

Molecular Weight 264.90 g/mol [2]

Appearance Solid [1]

Density 2.091 g/cm3 (Calculated) [2]

Boiling Point 302.37 °C at 760 mmHg o]
(Calculated)

Flash Point 136.669 °C (Calculated) [2]

Refractive Index 1.654 (Calculated) [2]

Hazard Classification (Anticipated) Category

Skin Corrosion/Irritation Corrosive / Category 1 or 2

Serious Eye Damage/Irritation Corrosive / Category 1

Specific Target Organ Toxicity May cause respiratory irritation / Category 3

Safe Handling Protocols

Adherence to meticulous experimental and handling protocols is crucial for minimizing

exposure and ensuring a safe laboratory environment.

Engineering Controls

e Ventilation: Always handle 2,5-Dibromoisonicotinaldehyde in a certified chemical fume

hood to prevent inhalation of dust.

o Safety Stations: Ensure that a safety shower and an eyewash station are readily accessible

and in close proximity to the handling area.
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure.

PPE Item Specification

) Chemical safety goggles with side shields or a
Eye Protection )
face shield.

i Chemical-resistant gloves (e.g., nitrile,
Hand Protection
neoprene).

Body Protection A flame-retardant laboratory coat.

) ) If dust cannot be controlled, use a NIOSH-
Respiratory Protection )
approved respirator.

Handling Procedures

e Avoid contact with skin, eyes, and clothing.

» Avoid the generation of dust. Use non-sparking tools for transfers.

» Wash hands thoroughly after handling.

» Do not eat, drink, or smoke in areas where the chemical is handled.

Storage and Incompatibility

Proper storage is essential to maintain the integrity of the compound and prevent hazardous
reactions.

o Storage Conditions: Keep containers tightly closed in a dry, cool, and well-ventilated place.[3]
Protect from light.[3]

e Incompatible Materials: Avoid contact with strong oxidizing agents.[3] Based on the
chemistry of related compounds, it is also prudent to avoid strong acids and bases.

Accidental Release and First Aid Measures

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAA13406&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA13406&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA13406&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293480?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Spill Response

o Small Spills: Carefully sweep up the solid material, avoiding dust generation. Place it in a
sealed, labeled container for disposal.

o Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.
Contain the spill and prevent it from entering drains. Collect the material and place it in a
designated container for disposal.

First Aid

e Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Get immediate medical attention.[3]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes
while removing all contaminated clothing and shoes. Get medical attention.[3]

« Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. Get medical attention.[3]

 Ingestion: Clean mouth with water and drink plenty of water afterward. Do NOT induce
vomiting. Call a physician or poison control center immediately.[3]

Disposal Considerations

Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations. Do not allow the material to enter drains or water

sources.

Hazardous Decomposition Products

Upon thermal decomposition, 2,5-Dibromoisonicotinaldehyde may release hazardous gases
and vapors, including:

e Nitrogen oxides (NOx)
e Carbon monoxide (CO)

o Carbon dioxide (CO2)
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e Hydrogen halides (such as hydrogen bromide)

Visual Workflow for Safe Handling and Storage

The following diagram illustrates the key logical steps for the safe handling and storage of 2,5-

Dibromoisonicotinaldehyde.
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Workflow for Safe Handling of 2,5-Dibromoisonicotinaldehyde
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Caption: Logical workflow for the safe handling of 2,5-Dibromoisonicotinaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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